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Compound of Interest

Compound Name: (-)-Camphenilone

Cat. No.: B13416667 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount to ensuring a secure laboratory environment and

regulatory compliance. This document provides essential safety and logistical information for

the proper disposal of (-)-Camphenilone, a combustible liquid and known irritant. Adherence to

these procedural guidelines is critical for minimizing risks and preventing environmental

contamination.

Safety and Hazard Profile of (-)-Camphenilone
Before handling (-)-Camphenilone for disposal, it is crucial to be aware of its inherent hazards.

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

(-)-Camphenilone is classified as follows:

H227: Combustible liquid[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

The P-statement P501 associated with (-)-Camphenilone indicates that it must be disposed of

in accordance with local, regional, and national regulations.[1]
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For quick reference, the key quantitative data for (-)-Camphenilone are summarized in the

table below.

Property Value

Molecular Formula C₉H₁₄O

Molecular Weight 138.21 g/mol [1]

GHS Hazard Codes H227, H315, H319[1]

Step-by-Step Disposal Protocol for (-)-
Camphenilone
This protocol outlines the necessary steps for the safe disposal of (-)-Camphenilone waste.

Step 1: Waste Identification and Classification
Designate as Hazardous Waste: Due to its flammability and irritant properties, (-)-
Camphenilone must be treated as hazardous chemical waste.

Consult Local Regulations: Chemical waste generators are responsible for correctly

classifying their waste according to local, regional, and national hazardous waste regulations

to ensure complete and accurate classification.[2]

Step 2: Segregation and Storage
Dedicated Waste Container: Use a designated, properly labeled container for the collection

of (-)-Camphenilone waste. The container should be made of a material compatible with

organic solvents.

Avoid Mixing: Do not mix (-)-Camphenilone waste with other chemical waste streams unless

they are known to be compatible. In particular, keep it separate from strong oxidizing agents.

Secure Storage: Store the waste container in a well-ventilated, designated hazardous waste

accumulation area, away from sources of ignition and heat.

Step 3: Container Management
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Proper Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical

name "(-)-Camphenilone," and the associated hazard pictograms (flammable, irritant).

Keep Container Closed: Ensure the waste container is securely sealed at all times, except

when adding waste, to prevent the release of vapors.

No Overfilling: Do not fill the waste container beyond 80-90% of its capacity to allow for

vapor expansion and to prevent spills.

Step 4: Disposal of Contaminated Materials
Personal Protective Equipment (PPE): Any PPE, such as gloves or lab coats, that is grossly

contaminated with (-)-Camphenilone should be disposed of as hazardous waste.

Labware: Glassware and other lab equipment contaminated with (-)-Camphenilone should

be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be

collected and disposed of as hazardous waste. After thorough cleaning, the labware can be

washed and reused.

Empty Containers: Original containers of (-)-Camphenilone should be triple-rinsed with a

suitable solvent, and the rinsate collected as hazardous waste. Once decontaminated, the

empty container can be disposed of according to institutional guidelines, which may include

recycling or disposal as non-hazardous waste.

Step 5: Final Disposal
Arrange for Professional Disposal: The ultimate disposal of (-)-Camphenilone waste must

be handled by a licensed hazardous waste disposal company. Contact your institution's

Environmental Health and Safety (EHS) department to arrange for pickup.

Documentation: Maintain accurate records of the amount of (-)-Camphenilone waste

generated and its disposal date, in accordance with institutional and regulatory requirements.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (-)-
Camphenilone and associated materials.
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Disposal Workflow for (-)-Camphenilone

Start: (-)-Camphenilone Waste Generated

Classify as Hazardous Waste
(Combustible, Irritant)

Segregate into a dedicated,
labeled waste container

Is PPE or Labware
Contaminated?

Dispose of contaminated PPE
as hazardous waste

Yes (PPE)

Triple-rinse labware with
 a suitable solvent

Yes (Labware)

Store waste container in a
designated, safe location

No

Collect rinsate as
hazardous waste

Contact EHS for pickup by a
licensed disposal company

End: Waste Disposed

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of (-)-Camphenilone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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